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Compound of Interest

Compound Name: POLYESTER

Cat. No.: B1180765

Polyester has become a dominant material in the sportswear industry, lauded for its durability,
moisture-wicking capabilities, and versatility. This guide provides an objective comparison of
polyester's performance against other common sportswear materials—cotton, nylon, and wool
—supported by experimental data and detailed methodologies for key performance indicators.

Comparative Performance Data

The following tables summarize the quantitative performance of polyester in comparison to
cotton, nylon, and wool across several key sportswear-centric properties.

Table 1: Moisture Management Properties
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Property

Polyester Cotton

Nylon

Wool

Test
Method

Moisture
Wicking Rate
(Vertical,

cm/min)

High Low

Moderate

Moderate

AATCC 197

Water Vapor
Transmission
Rate
(g/m2/day)

10,000 -
20,000+[1]

Low

Moderate

High

ASTM E96

Overall
Moisture
Management
Capacity
(OMMC)

Excellent[2] Poor

Good

Good

AATCC 195

Table 2: Durability Properties

Property

Polyester Cotton

Nylon

Wool

Test
Method

Abrasion
Resistance
(Martindale,
cycles to

failure)

~3,500[3] ~2,500[3]

~4,500[3]

~1,000[3]

ISO 12947-2

Tensile
Strength
(Grab Test,
N)

High Moderate

Very High

Low

ASTM D5034

Table 3: Thermal Comfort Properties
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Test
Property Polyester Cotton Nylon Wool

Method
Thermal
Resistance Low[4] Low Low High ASTM F1868
(m2K/W)

ble 4: . :

Test
Property Polyester Cotton Nylon Wool

Method
Ultraviolet
Protection 15-50+ 5-10 15-50 40-50+[5] AATCC 183

Factor (UPF)

Experimental Protocols

Detailed methodologies for the key experiments cited are provided below.

Moisture Wicking Rate: AATCC 197 - Vertical Wicking of
Textiles

This test method evaluates the ability of a fabric to transport liquid vertically.
Methodology:
e Specimen Preparation: Fabric specimens are cut into strips of a specified dimension.

o Conditioning: The specimens are conditioned in a standard atmosphere (21 £ 2°C and 65 +
5% RH).

e Procedure:

o A strip of the fabric is suspended vertically with its lower end dipped into a reservoir of
distilled water.
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o The height the water travels up the fabric strip is measured at specified time intervals
(e.g., 1, 5, and 10 minutes).[6]

¢ Results: The wicking rate is reported in centimeters per minute (cm/min).

4 )

Preparation

Cut fabric specimen to specified dimensions

Condition specimen in standard atmosphere

Procedure

Suspend fabric strip vertically

Lower end of strip contacts distilled water

Start timer

Measure vertical distance of water travel at intervals

Results
\4

G]alculate wicking rate (cm/minD
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AATCC 197 Vertical Wicking Test Workflow

Breathability: ASTM E96 - Water Vapor Transmission of
Materials

This test method measures the water vapor transmission rate (WVTR) of a fabric, indicating its
breathability.

Methodology:
e Specimen Preparation: A circular specimen is cut from the fabric.

o Apparatus: A test dish containing either a desiccant (dry cup method) or distilled water (wet
cup method) is used.

e Procedure:

o

The fabric specimen is sealed over the mouth of the test dish.

o

The initial weight of the assembly is recorded.

[¢]

The assembly is placed in a controlled atmosphere chamber with a specified temperature
and humidity.

[¢]

The assembly is reweighed at regular intervals.

e Results: The change in weight over time is used to calculate the WVTR in grams per square
meter per 24 hours (g/m3/day).[7][8]
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Preparation

Cut circular fabric specimen

Prepare test dish with desiccant or water

Procedure

Seal specimen over test dish

Record initial weight of assembly

Place assembly in controlled chamber

Reweigh assembly at regular intervals

Results

(Calculate WVTR (g/mZ/dayD

Click to download full resolution via product page

ASTM E96 Water Vapor Transmission Test Workflow

Durability: ISO 12947-2 - Martindale Abrasion Resistance
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This test determines the abrasion resistance of fabrics.

Methodology:

e Specimen Preparation: Circular specimens are cut from the fabric and conditioned.

o Apparatus: A Martindale abrasion tester is used, which rubs the specimen against a standard
abradant fabric in a Lissajous figure motion.

e Procedure:

[e]

The specimen is mounted in a holder.

o

A specified pressure is applied.

[¢]

The machine is run for a set number of cycles.

[e]

The specimen is examined for signs of wear, such as yarn breakage or holes, at regular
intervals.

o Results: The abrasion resistance is reported as the number of cycles until a specified
endpoint (e.g., two-thread failure) is reached.
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Preparation

Cut circular fabric specimens

Condition specimens

Procedure

Mount specimen in Martindale tester

Apply specified pressure

Run machine for set cycles

Examine specimen for wear at intervals

Results
Y

@ecord number of cycles to failura

Click to download full resolution via product page

ISO 12947-2 Martindale Abrasion Test Workflow

Durability: ASTM D5034 - Grab Test for Tensile Strength
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This test measures the breaking strength and elongation of a fabric.

Methodology:

Specimen Preparation: Fabric specimens are cut to a specified width.

Apparatus: A constant-rate-of-extension (CRE) tensile testing machine is used.

Procedure:
o The specimen is mounted centrally in the clamps of the testing machine.[9]

o Aforce is applied to the specimen until it breaks.[10]

Results: The breaking force is recorded in Newtons (N) or pounds-force (Ibf).[10]

Preparation

Cut fabric specimen to specified width

Procedure

Mount specimen in tensile testing machine clamps

Apply force until the specimen breaks

Results
Y

(Record breaking force (ND

Click to download full resolution via product page
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ASTM D5034 Grab Test Workflow

UV Protection: AATCC 183 - Transmittance or Blocking
of Erythemally Weighted Ultraviolet Radiation through
Fabric

This method determines the UV radiation blocked or transmitted by a fabric.

Methodology:

e Specimen Preparation: Fabric specimens are prepared for testing in either a dry or wet state.
o Apparatus: A spectrophotometer or spectroradiometer is used.

e Procedure:

o The transmission of UV radiation through the specimen is measured at known wavelength
intervals.

o The Ultraviolet Protection Factor (UPF) is calculated by comparing the erythemally
weighted UV radiation irradiance with and without the specimen.

e Results: The UPF value is reported.
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Preparation

Prepare fabric specimen (dry or wet)

Procedure

Measure UV radiation transmission through specimen

Compare with measurement without specimen

Results
Y

(Calculate Ultraviolet Protection Factor (UPFD

Click to download full resolution via product page

AATCC 183 UV Protection Test Workflow

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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